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Compound of Interest

Compound Name: Cyclohexane, (hexylthio)-

Cat. No.: B15488970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclohexane, (hexylthio)-, also known as cyclohexyl hexyl sulfide, is a lipophilic organosulfur

compound. While specific research on this molecule is limited, its structural features—a

cyclohexane ring and a hexylthio group—suggest potential applications in areas where

molecular lipophilicity and the presence of a thioether linkage are advantageous. This

document provides an overview of its properties, a detailed protocol for its synthesis and

characterization, and hypothetical application notes based on the known biological activities of

structurally related compounds.

Chemical and Physical Properties
The properties of Cyclohexane, (hexylthio)- are summarized in the table below. Data is

sourced from PubChem[1].
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Property Value

IUPAC Name hexylsulfanylcyclohexane[1]

Synonyms
Cyclohexyl hexyl sulfide, Sulfide, cyclohexyl

hexyl[1]

CAS Number 7133-26-8[1]

Molecular Formula C₁₂H₂₄S[1]

Molecular Weight 200.39 g/mol [1]

Appearance Expected to be a colorless liquid

Solubility
Expected to be soluble in organic solvents and

insoluble in water

Synthesis and Characterization
A plausible and efficient method for the synthesis of Cyclohexane, (hexylthio)- is the

Williamson ether synthesis, adapted for thioethers. This reaction involves the nucleophilic

substitution of a hexyl halide by the cyclohexylthiolate anion.

Synthesis Protocol: Williamson Thioether Synthesis
Materials:

Cyclohexanethiol

1-Bromohexane (or other hexyl halide)

Sodium hydride (NaH)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Brine

Anhydrous magnesium sulfate (MgSO₄)
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Round-bottom flask

Magnetic stirrer and stir bar

Septum and needles

Ice bath

Rotary evaporator

Separatory funnel

Procedure:

Preparation of Cyclohexylthiolate:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

add cyclohexanethiol (1.0 equivalent) and anhydrous THF.

Cool the solution in an ice bath.

Carefully add sodium hydride (1.1 equivalents) portion-wise to the stirred solution.

Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for

an additional hour to ensure complete formation of the thiolate.

Thioether Formation:

To the stirred solution of the cyclohexylthiolate, add 1-bromohexane (1.05 equivalents)

dropwise via syringe.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Work-up and Purification:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by slowly adding saturated aqueous NH₄Cl.
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Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a

rotary evaporator.

Purify the crude product by flash column chromatography on silica gel to obtain pure

Cyclohexane, (hexylthio)-.

Characterization
The identity and purity of the synthesized Cyclohexane, (hexylthio)- can be confirmed by

standard analytical techniques. Expected spectral data are referenced from public databases[1]

[2].

Technique Expected Observations

¹³C NMR
Signals corresponding to the carbons of the

cyclohexane and hexyl groups.

¹H NMR
Resonances for the protons on the cyclohexane

and hexyl chains.

Mass Spectrometry (GC-MS)

A molecular ion peak corresponding to the

molecular weight of the compound (200.39

g/mol )[1][2].

Infrared (IR) Spectroscopy
C-H stretching and bending vibrations for the

alkyl groups and a C-S stretching vibration.

Hypothetical Application Notes
While specific biological activities of Cyclohexane, (hexylthio)- have not been extensively

reported, the known functions of other lipophilic thioethers allow for the formulation of potential

applications and research directions.

Potential as an Anticancer Agent
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Thioether-containing compounds have been investigated for their anticancer properties[3]. The

lipophilic nature of Cyclohexane, (hexylthio)- may facilitate its transport across the cell

membrane, a crucial step for intracellular drug action. A proposed mechanism of action could

involve the interaction of the sulfur atom with biological macromolecules or the generation of

reactive oxygen species (ROS) upon metabolic activation, leading to cytotoxicity in cancer

cells.

Role as a Modulator of Protein-Protein Interactions
Thioether linkages are present in some peptidomimetics designed to inhibit protein-protein

interactions (PPIs)[4]. The cyclohexane and hexyl groups of Cyclohexane, (hexylthio)- could

potentially engage in hydrophobic interactions within the binding pockets of proteins, disrupting

essential PPIs.

Use as a Probe for Studying Cellular Membranes
Highly lipophilic molecules can be employed to study the structure and dynamics of cellular

membranes[5]. The partitioning of Cyclohexane, (hexylthio)- into the lipid bilayer could be

monitored to investigate membrane properties.

Experimental Protocols for Biological Evaluation
The following are generalized protocols that can be adapted to investigate the potential

biological activities of Cyclohexane, (hexylthio)-.

In Vitro Cytotoxicity Assay
Objective: To determine the cytotoxic effects of Cyclohexane, (hexylthio)- on a panel of

cancer cell lines.

Methodology:

Cell Culture: Culture selected cancer cell lines (e.g., HeLa, MCF-7, A549) in appropriate

media supplemented with fetal bovine serum and antibiotics.

Compound Preparation: Prepare a stock solution of Cyclohexane, (hexylthio)- in a suitable

solvent (e.g., DMSO) and make serial dilutions.
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Cell Treatment: Seed cells in 96-well plates and allow them to adhere overnight. Treat the

cells with varying concentrations of Cyclohexane, (hexylthio)- for 24, 48, and 72 hours.

Viability Assessment: Assess cell viability using a standard method such as the MTT or

PrestoBlue assay.

Data Analysis: Calculate the IC₅₀ (half-maximal inhibitory concentration) value for each cell

line at each time point.

Membrane Permeability Assay
Objective: To assess the ability of Cyclohexane, (hexylthio)- to permeate cellular membranes.

Methodology:

Liposome Preparation: Prepare large unilamellar vesicles (LUVs) encapsulating a

fluorescent dye (e.g., calcein).

Permeability Measurement: Add Cyclohexane, (hexylthio)- to the liposome suspension.

Membrane disruption will lead to the release of the dye and an increase in fluorescence.

Data Analysis: Quantify the rate of dye leakage as a measure of membrane permeability.
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Caption: Workflow for the synthesis of Cyclohexane, (hexylthio)-.
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Caption: Hypothetical disruption of a signaling pathway by Cyclohexane, (hexylthio)-.
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Safety Information
General Precautions:

Handle Cyclohexane, (hexylthio)- in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation, ingestion, and skin contact.

In case of contact, wash the affected area with soap and water immediately. If inhaled, move

to fresh air. If ingested, seek immediate medical attention.

Disclaimer: The application notes and biological protocols described herein are hypothetical

and based on the properties of structurally related compounds. The safety information is

extrapolated from data on similar chemicals. All experimental work should be conducted with

appropriate safety precautions and after a thorough literature review and risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Cyclohexane,
(hexylthio)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15488970#standard-operating-procedure-for-
cyclohexane-hexylthio]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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